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An In-Depth Technical Guide to the Safety and Toxicity of 2-(4-Chlorophenoxy)acetaldehyde

Abstract

This technical guide provides a comprehensive overview of the safety, handling, and
toxicological profile of 2-(4-Chlorophenoxy)acetaldehyde (CAS No. 43018-72-0). Given the
limited direct toxicological data for this specific compound, this document synthesizes
information from safety data sheets (SDS) and toxicological studies of structurally related
compounds, namely chloroacetaldehyde and other chlorophenoxy derivatives. This guide is
intended for researchers, scientists, and drug development professionals to facilitate a
thorough risk assessment and ensure safe laboratory practices when handling this and similar
chemical entities. The document covers hazard identification, personal protective equipment
(PPE) recommendations, first-aid measures, and a detailed discussion of potential toxicological
endpoints.

Introduction and Chemical Identity

2-(4-Chlorophenoxy)acetaldehyde is a chemical intermediate that possesses structural
features of both an aldehyde and a chlorophenoxy herbicide.[1] The aldehyde functional group

© 2026 BenchChem. All rights reserved. 1/14 Tech Support


https://www.benchchem.com/product/b2667644#bc-rfq
https://www.benchchem.com/product/b2667644/docs?utm_src=pdf-body#safety-data-sheet-sds-and-toxicity-of-2-4-chlorophenoxy-acetaldehyde
https://www.benchchem.com/product/b2667644/docs?utm_src=pdf-body#safety-data-sheet-sds-and-toxicity-of-2-4-chlorophenoxy-acetaldehyde
https://www.benchchem.com/product/b2667644/docs?utm_src=pdf-body#safety-data-sheet-sds-and-toxicity-of-2-4-chlorophenoxy-acetaldehyde
https://www.bldpharm.com/products/43018-72-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2667644?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

is known for its reactivity and potential toxicity, while the chlorophenoxy moiety is a common
feature in a class of herbicides with their own distinct toxicological profiles.[2][3] Understanding

the potential hazards of this molecule requires a careful consideration of the toxicities

associated with these constituent parts.

Table 1: Chemical and Physical Properties of 2-(4-Chlorophenoxy)acetaldehyde and Related

Compounds
2-(4- (2,4-
Chlorophenox Chloroacetald Dichloropheno
Property Acetaldehyde . .
y)acetaldehyd ehyde xy)acetic acid
e (2,4-D)
CAS Number 43018-72-0[1] 75-07-0 107-20-0 94-75-7
Molecular
C8H7CIO2[1] C2H40 C2H3CIO C8H6CI203
Formula
Molecular Weight ~ 170.59 g/mol [1] 59.07 g/mol [4] Not Available 221.04 g/mol [5]
Not specified; ] )
) o Colorless Colorless White to light tan
Appearance likely a liquid or o o .
- liquid[6] liquid[6] solid[5]
semi-solid
- Odorless or
Not specified; Pungent, )
Odor ) ) Pungent[6] phenolic
likely pungent suffocating[2]
aroma[5]
- _ _ <285 °C (at 760 _ 160°C (at 0.4
Boiling Point Not Available Not Available
mmHg)[7] mmHg)[5]
] ] Not specified, but )
Flash Point Not Available > 110 °C[7] ] Not Available
combustible[6]
Water solubility:
Solubility Not Available Soluble in water Not Available 3.39x104 ppm

(at 25°C)[5]

Hazard Identification and Classification
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Direct GHS classification for 2-(4-Chlorophenoxy)acetaldehyde is not readily available.
Therefore, a predicted hazard profile is derived from the known classifications of acetaldehyde,

chloroacetaldehyde, and chlorophenoxy compounds.

Table 2: GHS Hazard Classifications of Structurally Related Compounds
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Chloroacetald

(2!4'
Dichloropheno

Predicted for
2-(4-

Hazard Class Acetaldehyde . ] Chlorophenox
ehyde xy)acetic acid
y)acetaldehyd
(2,4-D)
e
Flammable ) )
- o Combustible N Combustible
Flammability Liquid, Category o Not classified o
Liquid[6] Liquid
lord
Acute Toxicity Category 3 or Harmful if Toxic if
Category 3[6]
(Oral) 4[6][8] swallowed swallowed
Acute Toxicity N Toxic to Fatal in
Category 3[6] Category 2 Not classified ) )
(Dermal) contact with skin
Acute Toxicity Harmful if o
) Category 2[6] Category 1 ] Fatal if inhaled
(Inhalation) inhaled[9]
Skin ) )
) o Causes skin Causes skin Causes severe
Corrosion/Irritatio Category 1B o ]
irritation[4] irritation[9] skin burns
n
Eye Causes serious Causes serious
o Category 2A Category 1
Damage/Irritation eye damage[9] eye damage
) o - Suspected of
Carcinogenicity Category 1B or2  Category 2[6] Not classified )
causing cancer
Suspected of
Mutagenicity Category 2 Not specified Not classified causing genetic
defects
Category 3 Category 3 May cause
STOT-SE (Respiratory (Respiratory Not specified respiratory
irritation) irritation)[6] irritation
Harmful to
] o aquatic life or Very toxic to Toxic to aquatic Very toxic to
Aquatic Toxicity

Very toxic to

aquatic life

aquatic life[6]

life[9]

aquatic life
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Based on this analysis, 2-(4-Chlorophenoxy)acetaldehyde should be handled as a substance
that is toxic to fatal upon acute exposure, a severe skin and eye corrosive, a suspected
carcinogen and mutagen, and very toxic to aquatic life.

Safe Handling, Storage, and Emergency Procedures

Given the predicted high toxicity, stringent safety measures are imperative.

Engineering Controls and Personal Protective
Equipment (PPE)

o Ventilation: All work must be conducted in a certified chemical fume hood to avoid inhalation
of vapors.[4][10]

e Eye and Face Protection: Chemical safety goggles and a face shield are mandatory.[9][10]

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat or a chemically
resistant suit.[10]

» Respiratory Protection: For situations with potential for exposure outside of a fume hood, a
full-face respirator with appropriate cartridges (e.g., ABEK type) or a supplied-air respirator
should be used.[4]

Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing.[9] Do not breathe vapors or mists.
Keep away from heat, sparks, and open flames. All equipment should be grounded to
prevent static discharge.[11]

» Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[4][12]
Recommended storage temperature is 2-8 °C.[4] Store locked up and away from
incompatible materials such as strong oxidizing agents.[12][13]

First-Aid Measures

Immediate medical attention is required for any exposure.[6]
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 Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial
respiration. Immediately call a physician.[6]

» Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with plenty of
water and soap.[4]

o Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if
present and easy to do. Immediately call an ophthalmologist.[6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Immediately call a poison center or doctor.[4][6]

Spill and Waste Disposal

o Spills: Evacuate the area and remove all ignition sources.[11] Absorb the spill with an inert
material (e.g., sand, diatomite) and place it in a suitable, closed container for disposal.[14]
Do not allow the material to enter drains or waterways.[6]

» Waste Disposal: Dispose of contents and containers in accordance with local, regional,
national, and international regulations.[14]

Toxicological Profile

The toxicological properties of 2-(4-Chlorophenoxy)acetaldehyde have not been fully
investigated. The following profile is inferred from data on acetaldehyde, chloroacetaldehyde,
and 2,4-D.

Acute Toxicity

o Oral: Acetaldehyde and chloroacetaldehyde are toxic if swallowed.[6] The minimum toxic
dose of 2,4-D in humans is 40-50 mg/kg.[3]

o Dermal: Both acetaldehyde and chloroacetaldehyde can be absorbed through the skin and
are classified as toxic to fatal upon dermal contact.[6]

 Inhalation: Inhalation of acetaldehyde and chloroacetaldehyde vapors can be fatal and
causes respiratory tract irritation.[2][6]
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Chronic Toxicity and Carcinogenicity

Acetaldehyde is listed as a suspected human carcinogen (Category 1B or 2).[8] It is known to
cause cancer in laboratory animals. Chloroacetaldehyde is also suspected of causing cancer.
[6] While 2,4-D itself is not consistently classified as a carcinogen, concerns have been raised
in some epidemiological studies.[15] Given the presence of the aldehyde group, a carcinogenic
potential for 2-(4-Chlorophenoxy)acetaldehyde should be assumed.

Developmental and Reproductive Toxicity

High doses of acetaldehyde have been shown to cause embryotoxicity and fetal malformations
in rats.[2] Some studies on 2,4-D have also indicated potential developmental effects at high
doses, including skeletal malformations.[16]

Genotoxicity

Acetaldehyde is suspected of causing genetic defects.[8]

Predicted Metabolism and Mechanism of Toxicity
Proposed Metabolic Pathway

It is anticipated that 2-(4-Chlorophenoxy)acetaldehyde would undergo metabolic pathways
common to aldehydes and phenoxy compounds. The aldehyde group is likely to be oxidized to
the corresponding carboxylic acid, 2-(4-chlorophenoxy)acetic acid, by aldehyde
dehydrogenase enzymes.[17] This metabolite is a known herbicide. Alternatively, the aldehyde
could be reduced to the corresponding alcohol. The aromatic ring may undergo hydroxylation
followed by conjugation for excretion.
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Caption: Proposed metabolic pathway of 2-(4-Chlorophenoxy)acetaldehyde.

Mechanism of Toxicity

The toxicity of 2-(4-Chlorophenoxy)acetaldehyde is likely multifaceted:

» Aldehyde-Mediated Toxicity: Aldehydes are reactive electrophiles that can form adducts with
biological nucleophiles like proteins and DNA.[18] Acetaldehyde, the primary metabolite of
ethanol, covalently binds to various proteins, leading to altered liver function.[19] This can
lead to enzyme impairment, oxidative stress, and cellular damage.[2][19]

o Chlorophenoxy-Mediated Toxicity: At high doses, chlorophenoxy compounds like 2,4-D can
cause damage to the liver and kidneys.[15] Neurotoxic effects have also been observed at
very high doses.[3]

Ecotoxicity

Detailed ecotoxicity data for 2-(4-Chlorophenoxy)acetaldehyde is unavailable. However,
based on data for related compounds, it is expected to be very toxic to aquatic life.[6]
Acetaldehyde has a reported 96-hour LC50 for fathead minnows of 30.8 mg/L.[20] Therefore,
release into the environment must be strictly avoided.

Experimental Protocols
Standard Operating Procedure for Handling
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» Preparation: Before handling, ensure a certified chemical fume hood is operational.
Assemble all necessary equipment and reagents. Don the required PPE: safety goggles,
face shield, chemically resistant gloves, and a lab coat.

 Aliquoting: If working with a stock solution, perform all dilutions inside the fume hood. Use
appropriate pipetting aids.

e Reaction Setup: If used in a chemical reaction, set up the apparatus within the fume hood.
Ensure all joints are properly sealed.

o Post-Handling: After use, decontaminate all surfaces and equipment. Remove and dispose
of contaminated PPE properly. Wash hands thoroughly with soap and water.[9]

Emergency Response Workflow
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Caption: Emergency response workflow for incidents involving 2-(4-
Chlorophenoxy)acetaldehyde.

Conclusion

While direct toxicological data for 2-(4-Chlorophenoxy)acetaldehyde is scarce, a
comprehensive analysis of its structural analogues provides a strong basis for a precautionary
approach to its handling. It should be treated as a highly toxic compound with the potential for
severe acute and chronic health effects, including carcinogenicity. Strict adherence to the
safety protocols outlined in this guide is essential to minimize risk for researchers and
laboratory personnel. Further toxicological studies on this compound are warranted to provide
a more definitive hazard assessment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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